Cas no 60029-23-4 (Trimorphamid)

• Product Name: Trimorphamid
• CAS No: 60029-23-4
• MF: C₇H₁₁Cl₃N₂O₂
• MW: 261.533438920975
• CID: 513147
• Update Time: 2026-04-29

Trimorphamid Chemical and Physical Properties

Names and Identifiers

• Formamide,N-[2,2,2-trichloro-1-(4-morpholinyl)ethyl]-
• TRIMORPHAMID
• 1,1,1-Trichlor-2-morpholino-2-formamino-ethan
• bercema-doberit
• fademorfek20
• fademorfzk20
• FADEMORPH
• trimorfamid
• trimorfamide
• trimorphamide
• vuagt866
• Trimorphamid

Computed Properties

• Exact Mass: 259.98900
• Monoisotopic Mass: 259.988611
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.6505 (rough estimate)
• Boiling Point: 369.7°C at 760 mmHg
• Flash Point: 177.4°C
• Refractive Index: 1.6490 (estimate)
• PSA: 41.57000
• LogP: 1.72560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on Trimorphamid

Research Brief on Trimorphamid (60029-23-4): Recent Advances and Applications in Chemical Biology and Medicine

Trimorphamid (CAS: 60029-23-4) is a compound of growing interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in various disease models. This research brief aims to summarize the latest findings and provide insights into the current state of research on Trimorphamid.

One of the key areas of investigation has been the role of Trimorphamid in modulating cellular pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Trimorphamid exhibits significant inhibitory effects on specific kinase enzymes, which are often implicated in cancer progression. The study utilized high-throughput screening and molecular docking techniques to identify the binding affinity of Trimorphamid to these kinases, providing a foundation for further drug development.

In addition to its potential as an anticancer agent, Trimorphamid has also been explored for its anti-inflammatory properties. A recent preprint on bioRxiv highlighted its ability to suppress pro-inflammatory cytokines in vitro, suggesting its utility in treating chronic inflammatory conditions. The study employed a combination of ELISA assays and transcriptomic analysis to validate these effects, offering a comprehensive understanding of its biological activity.

The synthesis and scalability of Trimorphamid have also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed a novel, cost-effective synthetic route for Trimorphamid, which significantly improves yield and purity compared to traditional methods. This advancement is critical for facilitating large-scale production and future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of Trimorphamid. Pharmacokinetic studies have revealed variable bioavailability, necessitating further formulation optimization. Ongoing research is exploring nanoparticle-based delivery systems to enhance its stability and target specificity.

In conclusion, Trimorphamid (60029-23-4) represents a versatile compound with significant potential in chemical biology and medicine. Continued research efforts are essential to fully unlock its therapeutic capabilities and address existing limitations. The integration of multidisciplinary approaches, including computational modeling and advanced drug delivery technologies, will be pivotal in advancing Trimorphamid from bench to bedside.